Cas no 2137707-21-0 (1-[(3-bromo-4-fluorophenyl)methyl]-1H-imidazol-4-amine)

• Product Name: 1-[(3-bromo-4-fluorophenyl)methyl]-1H-imidazol-4-amine
• CAS No: 2137707-21-0
• MF: C₁₀H₉BrFN₃
• MW: 270.100964307785
• CID: 6271902
• PubChem ID: 165801742
• Update Time: 2025-07-19

1-[(3-bromo-4-fluorophenyl)methyl]-1H-imidazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-[(3-bromo-4-fluorophenyl)methyl]-1H-imidazol-4-amine
• 2137707-21-0
• EN300-804574

• Inchi： 1S/C10H9BrFN3/c11-8-3-7(1-2-9(8)12)4-15-5-10(13)14-6-15/h1-3,5-6H,4,13H2
• InChI Key： MJTYRMLSRDJMQA-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)CN1C=NC(=C1)N)F

Computed Properties

• Exact Mass: 268.99639g/mol
• Monoisotopic Mass: 268.99639g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-[(3-bromo-4-fluorophenyl)methyl]-1H-imidazol-4-amine

Professional Introduction to Compound with CAS No. 2137707-21-0 and Product Name: 1-[(3-bromo-4-fluorophenyl)methyl]-1H-imidazol-4-amine

The compound with the CAS number 2137707-21-0 and the product name 1-[(3-bromo-4-fluorophenyl)methyl]-1H-imidazol-4-amine represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in drug development and molecular biology. The presence of both bromo and fluoro substituents in the aromatic ring, combined with the imidazole core, imparts distinct reactivity and binding capabilities that make it a valuable candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the development of novel heterocyclic compounds, particularly those incorporating imidazole moieties. The imidazole ring, known for its stability and versatility, serves as a cornerstone in medicinal chemistry due to its ability to mimic natural biological structures. The specific modification of 1-[(3-bromo-4-fluorophenyl)methyl]-1H-imidazol-4-amine with a bromo group at the 3-position and a fluoro group at the 4-position enhances its pharmacological profile, making it an attractive scaffold for designing small-molecule inhibitors and activators.

One of the most compelling aspects of this compound is its potential role in targeting various biological pathways. The bromo and fluoro substituents not only influence the electronic properties of the aromatic ring but also facilitate interactions with biological targets such as enzymes and receptors. For instance, studies have shown that such structural motifs are often effective in modulating kinase activities, which are critical in cancer therapy. The 1H-imidazol-4-amine core itself is known to exhibit inhibitory effects on several kinases, making this compound a promising candidate for further investigation.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of such compounds with remarkable accuracy. Molecular docking simulations have been particularly useful in identifying how 1-[(3-bromo-4-fluorophenyl)methyl]-1H-imidazol-4-amine interacts with target proteins. These simulations have revealed that the compound can form stable hydrogen bonds and hydrophobic interactions with key residues in target enzymes, suggesting its potential as a lead compound for drug development.

The synthesis of this compound involves multi-step organic reactions that highlight the expertise required in modern chemical synthesis. The introduction of bromo and fluoro groups requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the desired aromatic ring structure efficiently. These synthetic strategies not only demonstrate the versatility of modern organic chemistry but also underscore the importance of innovative methodologies in producing complex molecules like 1-[(3-bromo-4-fluorophenyl)methyl]-1H-imidazol-4-amine.

From a biological perspective, the compound's potential as an inhibitor or activator has been explored through various preclinical studies. These studies have focused on evaluating its efficacy against specific disease targets, including those relevant to oncology and inflammatory disorders. The imidazole core's ability to modulate enzyme activity has been particularly noted, with preliminary data suggesting that it may interfere with signaling pathways involved in tumor growth and progression.

The role of fluorine atoms in enhancing metabolic stability has also been a key focus of research. Fluorinated compounds are known to exhibit improved bioavailability due to their resistance to metabolic degradation. In the case of 1-[(3-bromo-4-fluorophenyl)methyl]-1H-imidazol-4-amine, the fluorine atom at the 4-position likely contributes to its stability, thereby increasing its therapeutic potential. This aspect is particularly important for drug candidates that require prolonged circulation within the body to achieve therapeutic effects.

Furthermore, the presence of a methyl group attached to the imidazole ring adds another layer of complexity to its pharmacological profile. Methyl-substituted imidazoles have been shown to influence both binding affinity and pharmacokinetic properties. The specific arrangement of substituents in 1-[(3-bromo-4-fluorophenyl)methyl]-1H-imidazol-4-amine may confer unique advantages over existing drugs, such as improved selectivity or reduced side effects.

In conclusion, 1-[(3-bromo-4-fluorophenyl)methyl]-1H-imidazol-4-amine (CAS No. 2137707-21-0) represents a significant contribution to the field of medicinal chemistry. Its unique structural features, combined with promising preclinical data, make it a compelling candidate for further development into novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely that it will play an important role in addressing unmet medical needs across various therapeutic areas.